Cas no 2248289-51-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate
• CAS No: 2248289-51-0
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 5945336
• PubChem ID: 165725458
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513793
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate
• 2248289-51-0

• Inchi： 1S/C14H11N3O4/c1-16-8-9(7-15-16)6-12(18)21-17-13(19)10-4-2-3-5-11(10)14(17)20/h2-5,7-8H,6H2,1H3
• InChI Key： QCNYXYXOJPOLGY-UHFFFAOYSA-N
• SMILES： O(C(CC1C=NN(C)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate (CAS No. 2248289-51-0) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate, identified by the CAS number 2248289-51-0, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate fusion of an isoindole core with a pyrazole substituent, exhibits a unique pharmacophoric profile that positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate incorporates key functional groups that are highly relevant to modern medicinal chemistry. The isoindole moiety, known for its presence in various bioactive natural products and synthetic molecules, contributes to the compound's potential binding affinity and metabolic stability. Meanwhile, the pyrazole ring, a common pharmacological scaffold, introduces additional hydrogen bonding capabilities and electronic diversity, which can be leveraged to modulate biological activity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The combination of an isoindole and a pyrazole in this compound suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. The presence of a dioxo group further enhances its structural complexity, offering multiple sites for interaction with biological targets.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)acetate is its potential as a lead compound for structure-based drug design. Computational modeling studies have indicated that this molecule may exhibit favorable interactions with enzymes and receptors involved in critical disease pathways. For instance, preliminary docking simulations have suggested that it could bind to protein kinases and transcription factors, which are often implicated in cancer progression.

The synthesis of this compound presents an intriguing challenge due to its multi-ring structure and the need for precise regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the evolving capabilities of modern organic chemistry in accessing complex molecular architectures.

Recent advancements in biocatalysis have also opened new avenues for the functionalization of this molecule. Enzymatic approaches have been explored to introduce specific modifications at strategic positions within the structure, thereby enhancing its pharmacological properties. Such biocatalytic methods align with the growing trend toward sustainable chemistry practices, reducing waste and improving yields.

Evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-y l)acetate (CAS No. 2248289 -51 -0) has begun in vitro with promising results. Initial assays have shown activity against several disease-relevant targets, including enzymes overexpressed in tumor cells and inflammatory pathways associated with autoimmune disorders. These findings underscore the compound's potential therapeutic value and justify further investigation into its mechanism of action.

The development of novel analytical techniques has also facilitated a deeper understanding of this compound's behavior in biological systems. Mass spectrometry and high-resolution NMR spectroscopy have been instrumental in elucidating its metabolic pathways and interactions with biological matrices. Such insights are crucial for optimizing its pharmacokinetic properties and ensuring its safety profile.

As research continues to uncover new applications for heterocyclic compounds like 1,3-dioxo -2 ,3 -dihydro -1 H - isoindol -2 - yl 2 -( 1 -methyl - 1 H - pyrazol -4 - yl ) acetate, collaborations between chemists and biologists will be essential to translate laboratory discoveries into clinical reality. The integration of interdisciplinary approaches will not only accelerate drug development but also foster innovation across multiple scientific domains.

In conclusion, 1 ,3 -dioxo - 2 ,3 -dihydro - 1 H - isoind ol - 2 - yl 2 -( 1 -methyl - 1 H - pyrazol e -4 - yl ) acetate ( CAS No .2248289 .51 .0 ) stands as a testament to the power of modern chemical biology in designing molecules with tailored biological activities . Its unique structural features , coupled with preliminary evidence of efficacy , make it a compelling subject for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases and improving human health .